94-86-0

Vanitrope

In Stock

• CAS RN:
• 94-86-0

• Formula:
• C11H14O2

• InChI:
• InChI=1S/C11H14O2/c1-3-5-9-6-7-11(13-4-2)10(12)8-9/h3,5-8,12H,4H2,1-2H3/b5-3+

• InChIKey:
• RADIRXJQODWKGQ-UHFFFAOYSA-N

• 2-Ethoxy-5-(1-propenyl)phenol is an aromatic ether.

Indigo White

Usually In Stock

• CAS RN:
• 894-86-0

• Formula:
• C16H10N2Na2O2

• InChI:
• InChI=1S/C16H12N2O2.2Na/c19-15-9-5-1-3-7-11(9)17-13(15)14-16(20)10-6-2-4-8-12(10)18-14;;/h1-8,17-20H;;/q;2*+1/p-2

• InChIKey:
• CMSRLFLXFXUENW-UHFFFAOYSA-L

• Indigo White is a useful research compound. Its molecular formula is C16H10N2Na2O2 and its molecular weight is 308.24 g/mol. The purity is usually 95%.

Bicyclo[4.1.0]heptan-7-amine

In Stock

• CAS RN:
• 89894-86-0

• Formula:
• C7H13N

• InChI:
• InChI=1S/C7H13N/c8-7-5-3-1-2-4-6(5)7/h5-7H,1-4,8H2

• InChIKey:
• DYJJOXPTDCNLEF-UHFFFAOYSA-N

• Bicyclo[4.1.0]heptan-7-amine is a useful research compound. Its molecular formula is C7H13N and its molecular weight is 111.18 g/mol. The purity is usually 95%.

2',3-Dimethyl-4-aminobiphenyl

In Stock

• CAS RN:
• 13394-86-0

• Formula:
• C14H15N

• InChI:
• InChI=1S/C14H15N/c1-10-5-3-4-6-13(10)12-7-8-14(15)11(2)9-12/h3-9H,15H2,1-2H3

• InChIKey:
• HSQVHYANHDSFFI-UHFFFAOYSA-N

• 2',3-Dimethyl-4-aminobiphenyl, also known as 2',3-Dimethyl-4-aminobiphenyl, is a useful research compound. Its molecular formula is C14H15N and its molecular weight is 197.27 g/mol. The purity is usually 95%.

2'-Cyano-3-(2,5-dimethylphenyl)propiophenone

In Stock

• CAS RN:
• 898794-86-0

• Formula:
• C18H17NO

• InChI:
• InChI=1S/C18H17NO/c1-13-7-8-14(2)15(11-13)9-10-18(20)17-6-4-3-5-16(17)12-19/h3-8,11H,9-10H2,1-2H3

• InChIKey:
• XWXKZEWQNIBTAF-UHFFFAOYSA-N

• 2'-Cyano-3-(2,5-dimethylphenyl)propiophenone is a useful research compound. Its molecular formula is C18H17NO and its molecular weight is 263.3 g/mol. The purity is usually 95%.

4-Methyl-2-(methylsulfonyl)-1,3-benzoxazole

• CAS RN:
• 791594-86-0

• Formula:
• C9H9NO3S

• InChI:
• InChI=1S/C9H9NO3S/c1-6-4-3-5-7-8(6)10-9(13-7)14(2,11)12/h3-5H,1-2H3

• InChIKey:
• GWJMRTXJBNWAEL-UHFFFAOYSA-N

• 4-Methyl-2-(methylsulfonyl)-1,3-benzoxazole is a useful research compound. Its molecular formula is C9H9NO3S and its molecular weight is 211.24 g/mol. The purity is usually 95%.

2-(2-Furyl)-2-[(4-methoxyphenyl)sulphonyl]ethylamine

In Stock

• CAS RN:
• 903094-86-0

• Formula:
• C13H15NO4S

• InChI:
• InChI=1S/C13H15NO4S/c1-17-10-4-6-11(7-5-10)19(15,16)13(9-14)12-3-2-8-18-12/h2-8,13H,9,14H2,1H3

• InChIKey:
• JPOTVNMYTULOKV-UHFFFAOYSA-N

• 2-(2-Furyl)-2-[(4-methoxyphenyl)sulphonyl]ethylamine is a useful research compound. Its molecular formula is C13H15NO4S and its molecular weight is 281.33. The purity is usually 95%.

4-Chloro-9-methyl-2,9-dihydro-1H-carbazole-3-carbaldehyde

Usually In Stock

• CAS RN:
• 173594-86-0

• Formula:
• C14H12ClNO

• InChI:
• InChI=1S/C14H12ClNO/c1-16-11-5-3-2-4-10(11)13-12(16)7-6-9(8-17)14(13)15/h2-5,8H,6-7H2,1H3

• InChIKey:
• LREREXKWGCANDA-UHFFFAOYSA-N

• 4-Chloro-9-methyl-2,9-dihydro-1H-carbazole-3-carbaldehyde is a useful research compound. Its molecular formula is C14H12ClNO and its molecular weight is 245.7 g/mol. The purity is usually 95%.

7-(4-CHLOROPHENETHYL)QUINOLIN-8-OL

• CAS RN:
• 160094-86-0

• Formula:
• C17H14ClNO

• 7-(4-CHLOROPHENETHYL)QUINOLIN-8-OL, also known as 7-(4-CHLOROPHENETHYL)QUINOLIN-8-OL, is a useful research compound. Its molecular formula is C17H14ClNO. The purity is usually 95%.

catabolite control protein

• CAS RN:
• 136394-86-0

• Formula:
• C5H12N2

• Catabolite control protein, also known as Catabolite control protein, is a useful research compound. Its molecular formula is C5H12N2. The purity is usually 95%.

Iometopane (123I)

Usually In Stock

• CAS RN:
• 136794-86-0

• Formula:
• C16H20INO2

• InChI:
• InChI=1S/C16H20INO2/c1-18-12-7-8-14(18)15(16(19)20-2)13(9-12)10-3-5-11(17)6-4-10/h3-6,12-15H,7-9H2,1-2H3/t12-,13+,14+,15-/m0/s1/i17-4

• InChIKey:
• SIIICDNNMDMWCI-LTFFGQHJSA-N

• Iometopane (123I), also known as Iometopane (123I), is a useful research compound. Its molecular formula is C16H20INO2 and its molecular weight is 381.24 g/mol. The purity is usually 95%.

1-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl}-N-[(dimethylamino)methylidene]-1H-1,2,3-triazole-4-carboxamide

In Stock

• CAS RN:
• 1823194-86-0

• Formula:
• C13H12ClF3N6O

• InChI:
• InChI=1S/C13H12ClF3N6O/c1-22(2)7-19-12(24)11-6-23(21-20-11)5-10-9(14)3-8(4-18-10)13(15,16)17/h3-4,6-7H,5H2,1-2H3

• InChIKey:
• CYBDACLPNVIRCR-UHFFFAOYSA-N

• 1-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl}-N-[(dimethylamino)methylidene]-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C13H12ClF3N6O and its molecular weight is 360.72 g/mol. The purity is usually 95%.

3,4,5-triethoxy-N-[2-(4-fluorophenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide

In Stock

• CAS RN:
• 1019094-86-0

• Formula:
• C24H26FN3O5S

• InChI:
• InChI=1S/C24H26FN3O5S/c1-4-31-20-11-15(12-21(32-5-2)22(20)33-6-3)24(29)26-23-18-13-34(30)14-19(18)27-28(23)17-9-7-16(25)8-10-17/h7-12H,4-6,13-14H2,1-3H3,(H,26,29)

• InChIKey:
• PYBZGABQCDQPJE-UHFFFAOYSA-N

• 3,4,5-triethoxy-N-[2-(4-fluorophenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide is a useful research compound. Its molecular formula is C24H26FN3O5S and its molecular weight is 487.55. The purity is usually 95%.

3-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-(2-methoxyethyl)-5-{[(2-methylphenyl)methyl]sulfanyl}-4H-1,2,4-triazole

In Stock

• CAS RN:
• 1014094-86-0

• Formula:
• C18H23N5O2S

• InChI:
• InChI=1S/C18H23N5O2S/c1-13-7-5-6-8-14(13)12-26-18-20-19-16(23(18)9-10-24-3)15-11-22(2)21-17(15)25-4/h5-8,11H,9-10,12H2,1-4H3

• InChIKey:
• WLBIBTZWCALXIW-UHFFFAOYSA-N

• 3-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-(2-methoxyethyl)-5-{[(2-methylphenyl)methyl]sulfanyl}-4H-1,2,4-triazole is a useful research compound. Its molecular formula is C18H23N5O2S and its molecular weight is 373.5 g/mol. The purity is usually 95%.

4-(Benzyl(2-methoxyethyl)amino)butan-1-ol

In Stock

• CAS RN:
• 1852694-86-0

• Formula:
• C14H23NO2

• InChI:
• InChI=1S/C14H23NO2/c1-17-12-10-15(9-5-6-11-16)13-14-7-3-2-4-8-14/h2-4,7-8,16H,5-6,9-13H2,1H3

• InChIKey:
• KUHGXAJVOITHCT-UHFFFAOYSA-N

• 4-(Benzyl(2-methoxyethyl)amino)butan-1-ol is a useful research compound. Its molecular formula is C14H23NO2 and its molecular weight is 237.343. The purity is usually 95%.

N-[[4-(Furan-3-yl)thiophen-2-yl]methyl]-4-methoxybenzamide

Usually In Stock

• CAS RN:
• 2379994-86-0

• Formula:
• C17H15NO3S

• InChI:
• InChI=1S/C17H15NO3S/c1-20-15-4-2-12(3-5-15)17(19)18-9-16-8-14(11-22-16)13-6-7-21-10-13/h2-8,10-11H,9H2,1H3,(H,18,19)

• InChIKey:
• GXWMVLXEGVNSFY-UHFFFAOYSA-N

• N-[[4-(Furan-3-yl)thiophen-2-yl]methyl]-4-methoxybenzamide is a useful research compound. Its molecular formula is C17H15NO3S and its molecular weight is 313.37. The purity is usually 95%.

4-[Chloro(difluoro)methoxy]-2,3-difluoro-benzonitrile

In Stock

• CAS RN:
• 1404194-86-0

• Formula:
• C8H2ClF4NO

• InChI:
• InChI=1S/C8H2ClF4NO/c9-8(12,13)15-5-2-1-4(3-14)6(10)7(5)11/h1-2H

• InChIKey:
• DXEHRHDTVKLLPU-UHFFFAOYSA-N

• 4-[Chloro(difluoro)methoxy]-2,3-difluoro-benzonitrile is a useful research compound. Its molecular formula is C8H2ClF4NO and its molecular weight is 239.55 g/mol. The purity is usually 95%.

N-[(1R,2R)-1-Amino-2,3-dihydro-1H-inden-2-yl]-3,4-dichloro-1,2-thiazole-5-carboxamide;hydrochloride

In Stock

• CAS RN:
• 2418594-86-0

• Formula:
• C13H12Cl3N3OS

• InChI:
• InChI=1S/C13H11Cl2N3OS.ClH/c14-9-11(20-18-12(9)15)13(19)17-8-5-6-3-1-2-4-7(6)10(8)16;/h1-4,8,10H,5,16H2,(H,17,19);1H/t8-,10-;/m1./s1

• InChIKey:
• VUDSQNZPLHNEPY-GHXDPTCOSA-N

• N-[(1R,2R)-1-Amino-2,3-dihydro-1H-inden-2-yl]-3,4-dichloro-1,2-thiazole-5-carboxamide;hydrochloride is a useful research compound. Its molecular formula is C13H12Cl3N3OS and its molecular weight is 364.67. The purity is usually 95%.